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Compound of Interest

Compound Name: 1-Chlorodocosane
CAS No.: 42217-03-8
Cat. No.: B1585144

Get Quote

. J

Abstract: This technical guide provides a comprehensive overview of the core physical and
chemical properties of 1-chlorododecane (CAS No. 112-52-7), also commonly known as lauryl
chloride. Intended for researchers, scientists, and professionals in drug development and
organic synthesis, this document synthesizes critical data from authoritative sources. It covers
molecular identification, key physical constants, solubility characteristics, and essential safety
information. The properties are presented in a manner that facilitates quick reference and
provides context for experimental design and application.

Chemical Identity and Molecular Structure

1-Chlorododecane is a long-chain halogenated alkane.[1] Its identity is established by several
key identifiers:

e |[UPAC Name: 1-chlorododecane[2]
« Common Synonyms: Lauryl chloride, n-Dodecyl chloride[2][3][4]

¢ CAS Registry Number: 112-52-7[2][5][6]
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Molecular Formula: C12H25CI[2][6][7]

Molecular Weight: 204.78 g/mol [2][6][8]

Canonical SMILES: CCCCCCCCCCCCCI[2]

InChiKey: YAYNEUUHHLGGAH-UHFFFAOYSA-N[2]

The molecular structure consists of a twelve-carbon aliphatic chain (dodecyl group) with a
single chlorine atom at the terminal position. This structure imparts a nonpolar character, which
dictates many of its physical properties.

Caption: 2D representation of the 1-chlorododecane molecule.

Core Physical and Chemical Properties

The physical state and behavior of 1-chlorododecane under various conditions are critical for
its handling, application, and purification. It is generally described as a clear, colorless to light
yellow oily liquid.[1][2][9]

Summary of Physical Constants

The following table summarizes the key quantitative physical properties of 1-chlorododecane.
These values are essential for predicting its behavior in various experimental setups, from
reaction engineering to separation processes.
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Property Value Conditions
Melting Point -9.3°C N/A

Boiling Point 260 °C at 760 mmHg
Density 0.867 g/mL at 20 °C
Refractive Index 1.443 at 20 °C, nD
Flash Point 130-132°C Closed Cup
Vapor Pressure ~0.8 Pa at 25 °C
Water Solubility ~0.0068 g/L at 20 °C
LogP (Octanol/Water) 6.49 at 25 °C

Citations for data in this table are provided in the detailed sections below.

Detailed Property Analysis

e Thermal Properties

o Melting Point: 1-Chlorododecane transitions from a solid to a liquid at approximately -9.3
°C.[5][6][7][10] This low melting point means it remains in a liquid state under standard
laboratory conditions.

o Boiling Point: At atmospheric pressure (760 mmHg), it boils at 260 °C.[5][6] This high
boiling point is indicative of significant van der Waals forces due to its long alkyl chain and
suggests that vacuum distillation is a suitable method for purification to avoid thermal

decomposition.
o Density and Refractive Index

o Density: The density is consistently reported as 0.867 g/mL at 20 °C.[1][6][7][10] Being
less dense than water, it will form the upper layer in an immiscible mixture.[2]

o Refractive Index: A value of approximately 1.443 at 20 °C for the sodium D-line is a useful
parameter for rapid purity assessment during synthesis and quality control.[1][7][10]
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 Solubility Profile

o Agqueous Solubility: 1-Chlorododecane is practically insoluble in water, with a measured
solubility of about 0.0068 g/L at 20 °C.[6][7] This is expected given its long, nonpolar
hydrocarbon chain.

o Organic Solubility: It is soluble in many common organic solvents, including ethanol,
benzene, acetone, and methanol.[6][11][12] This property is leveraged in its use as a
reactant and intermediate in organic synthesis.[1]

o Other Key Properties

o Vapor Pressure: The vapor pressure is low, reported as approximately 0.8 Pa (or 0.006
mmHg) at 25 °C.[11] This indicates low volatility at room temperature, which is a key
consideration for handling and storage to minimize inhalation exposure.

o Octanol-Water Partition Coefficient (LogP): The LogP value is high, approximately 6.49.[6]
[10][11] This confirms the compound's strong lipophilic (fat-loving) and hydrophobic
(water-repelling) nature, suggesting a high potential for bioaccumulation.[9]

Spectroscopic Data for Characterization

Spectroscopic analysis is fundamental for confirming the structure and purity of 1-
chlorododecane.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra provide
definitive structural confirmation. The *H NMR spectrum would characteristically show a
triplet around 3.5 ppm for the two protons on the carbon adjacent to the chlorine atom (-
CH2ClI), a complex multiplet for the internal methylene groups, and a triplet around 0.9 ppm
for the terminal methyl group.[13]

« Infrared (IR) Spectroscopy: The IR spectrum is used to identify functional groups. Key
absorptions for 1-chlorododecane include strong C-H stretching bands just below 3000 cm~1
and a characteristic C-Cl stretching band in the fingerprint region, typically between 600-800
cm~1[14]
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Mass Spectrometry (MS): Electron ionization mass spectrometry is used to determine the
molecular weight and fragmentation pattern. The mass spectrum of 1-chlorododecane shows
a molecular ion peak and characteristic isotopic patterns for chlorine, aiding in its
identification.[15]

Safety, Handling, and Reactivity

From a safety perspective, 1-chlorododecane must be handled with appropriate precautions.

Flash Point: The flash point, the lowest temperature at which vapors can ignite, is reported to
be between 130 °C and 132 °C.[6][7] This classifies it as a combustible liquid.[3]

Hazards and Toxicity: It is known to cause serious eye irritation.[11] It is also suspected of
causing cancer and may lead to drowsiness or dizziness upon inhalation.[11] Furthermore, it
is classified as very toxic to aquatic life with long-lasting effects, necessitating careful
disposal to prevent environmental release.[6][11]

Handling and Storage: Safe handling requires use in a well-ventilated area while wearing
appropriate personal protective equipment (gloves, eye protection).[11][16][17] It should be
stored in a cool, dry, and well-ventilated location below 30°C, away from sources of ignition.
[31[6][10]

Chemical Reactivity: 1-Chlorododecane is incompatible with strong oxidizing and reducing
agents.[2][12] It may also react with amines, nitrides, alkali metals, and epoxides.[2][3][12]

Experimental Protocols: Purity Determination via
Refractive Index

The refractive index is a rapid and non-destructive method to assess the purity of liquid

samples like 1-chlorododecane.

Objective: To verify the purity of a 1-chlorododecane sample against a reference standard.

Methodology:

Calibration: Calibrate the refractometer (e.g., an Abbe refractometer) using a standard of
known refractive index, such as distilled water.
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o Temperature Control: Ensure the refractometer's prism is maintained at a constant
temperature, typically 20.0 = 0.1 °C, using a circulating water bath.

o Sample Application: Place a few drops of the 1-chlorododecane sample onto the clean, dry
prism surface.

e Measurement: Close the prism and allow the sample to thermally equilibrate for 1-2 minutes.

e Reading: Adjust the instrument to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs and record the refractive index reading.

e Comparison: Compare the measured value to the literature value (approx. 1.443 at 20 °C).[7]
[10] Deviations may indicate the presence of impurities.

Preparation Measurement Analysis

[1. Calibrate Refractometea—>(2. Set Temperature to 20"(:}~>[3. Apply Samlet. Equilibrate (1-2 mmD—>[5. Record Readung]—>@ Compare to Standar

Click to download full resolution via product page
Caption: Workflow for purity assessment using refractometry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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